Cas no 79361-96-9 (Methyl 4-(1-amino-1-methylethyl)benzoate)

• Product Name: Methyl 4-(1-amino-1-methylethyl)benzoate
• CAS No: 79361-96-9
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 2119068
• PubChem ID: 57572309
• Update Time: 2025-10-28

Methyl 4-(1-amino-1-methylethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(1-amino-1-methylethyl)benzoate
• Methyl 4-(2-aminopropan-2-yl)benzoate
• SBUZHYFEMUJDEB-UHFFFAOYSA-N
• Methyl 4-(2-Amino-2-propyl)benzoate
• 4-(1-Amino-1-methyl-ethyl)-benzoic acid methyl ester
• DB-075581
• 79361-96-9
• SB76755
• Methyl4-(2-aminopropan-2-yl)benzoate
• SCHEMBL4450963
• EN300-1609828

• MDL： MFCD11858623
• Inchi： 1S/C11H15NO2/c1-11(2,12)9-6-4-8(5-7-9)10(13)14-3/h4-7H,12H2,1-3H3
• InChI Key： SBUZHYFEMUJDEB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C(C)(C)N)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3

Additional information on Methyl 4-(1-amino-1-methylethyl)benzoate

Methyl 4-(1-amino-1-methylethyl)benzoate (CAS No. 79361-96-9): A Comprehensive Overview

Methyl 4-(1-amino-1-methylethyl)benzoate, with the chemical formula C₁₂H₁₇NO₂ and CAS number 79361-96-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This ester derivative of benzoic acid exhibits a unique structural framework that has garnered attention for its potential applications in drug development and material science. The presence of both an amino group and an isobutyl moiety makes it a versatile intermediate, facilitating diverse chemical transformations and functionalizations.

The compound's molecular structure, featuring a benzoate backbone with substituents at the 4-position, contributes to its reactivity and utility. The benzoate group is well-known for its role in the synthesis of various pharmacologically active molecules, while the isobutylamino moiety introduces a chiral center, making it a candidate for stereoselective synthesis. This combination of features has positioned Methyl 4-(1-amino-1-methylethyl)benzoate as a valuable building block in the construction of more complex molecules.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from benzoic acid derivatives. The compound's ability to undergo various chemical reactions, such as nucleophilic substitution, condensation, and reduction, makes it a promising candidate for synthesizing heterocyclic compounds. These heterocycles are integral to many modern drugs, including those used in treating neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of Methyl 4-(1-amino-1-methylethyl)benzoate is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The benzoate moiety provides a scaffold that can be modified to enhance binding affinity to kinase active sites, while the amino group offers opportunities for further derivatization.

Recent studies have highlighted the importance of chiral auxiliaries and catalysts in the asymmetric synthesis of biologically active compounds. Methyl 4-(1-amino-1-methylethyl)benzoate's chiral center at the isobutylamino group makes it an attractive substrate for enantioselective reactions. Researchers have explored various catalytic systems, including transition metal complexes and biocatalysts, to achieve high enantiomeric excess in the synthesized derivatives. These advances have opened new avenues for the development of enantiomerically pure drugs with enhanced pharmacological properties.

The compound also finds utility in material science applications. Its aromatic structure and functional groups make it suitable for designing polymers with specific thermal and mechanical properties. Additionally, Methyl 4-(1-amino-1-methylethyl)benzoate can be incorporated into organic electronic materials, such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs), due to its ability to form stable conjugated systems. These applications underscore the compound's versatility beyond traditional pharmaceutical uses.

In conclusion, Methyl 4-(1-amino-1-methylethyl)benzoate (CAS No. 79361-96-9) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate in drug synthesis. The growing body of research on benzoic acid derivatives continues to uncover new possibilities for this compound, reinforcing its importance in modern chemistry.